N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H17NO4/c1-11-9-13(20-2)4-5-14(11)18-17(19)12-3-6-15-16(10-12)22-8-7-21-15/h3-6,9-10H,7-8H2,1-2H3,(H,18,19)
• InChI Key: NDUZSQSHQGDLEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as MDB, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research fields. MDB belongs to the class of benzodioxine derivatives and has been synthesized using various methods.

Mechanism of Action

N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide exerts its pharmacological effects by binding to specific targets in the body. In the case of dopamine receptors, N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide binds to the receptor and inhibits the binding of dopamine, leading to a decrease in dopamine signaling. In the case of cancer cells, N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide induces apoptosis by activating the caspase pathway, leading to cell death.
Biochemical and Physiological Effects:
N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have various biochemical and physiological effects, including inhibition of dopamine binding, induction of apoptosis, and inhibition of cancer cell growth. Additionally, N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have low toxicity, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for lab experiments, including its high yield synthesis method, low toxicity, and potential application in various research fields. However, one limitation of using N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its high cost, which could limit its widespread use in research.

Future Directions

There are several future directions associated with N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, including the development of new drugs based on the N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide scaffold, further investigation into its mechanism of action, and optimization of its pharmacological properties. Additionally, N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide could potentially be used in combination with other drugs to enhance their efficacy and reduce side effects.

Scientific Research Applications

N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has shown potential application in various research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to inhibit the binding of dopamine to its receptor, which could potentially lead to the development of new drugs for the treatment of Parkinson's disease. In cancer research, N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, making it a potential candidate for cancer therapy. In drug discovery, N-(4-methoxy-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been used as a scaffold for the development of new drugs with improved pharmacological properties.